1-(2-ethoxyphenyl)-4-[(2-methyl-1,3-thiazol-4-yl)acetyl]piperazine

• IUPAC Name: 1-[4-(2-ethoxyphenyl)piperazin-1-yl]-2-(2-methyl-1,3-thiazol-4-yl)ethanone
• InChI: InChI=1S/C18H23N3O2S/c1-3-23-17-7-5-4-6-16(17)20-8-10-21(11-9-20)18(22)12-15-13-24-14(2)19-15/h4-7,13H,3,8-12H2,1-2H3
• InChI Key: PZBHZVUUFFIMMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C(=O)CC3=CSC(=N3)C
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

1-(2-ethoxyphenyl)-4-[(2-methyl-1,3-thiazol-4-yl)acetyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential pharmacological properties, particularly its ability to modulate various biochemical and physiological processes in the body. In

Mechanism of Action

The exact mechanism of action of 1-(2-ethoxyphenyl)-4-[(2-methyl-1,3-thiazol-4-yl)acetyl]piperazine is not fully understood. However, it has been proposed that it may act by modulating various signaling pathways in the body, including the prostaglandin and nitric oxide pathways. It may also interact with various receptors in the body, such as the mu-opioid receptor and the cannabinoid receptor.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in animal models. It has been shown to reduce inflammation and pain, inhibit tumor growth, and improve cognitive function. It has also been investigated for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-ethoxyphenyl)-4-[(2-methyl-1,3-thiazol-4-yl)acetyl]piperazine in lab experiments is its ability to cross the blood-brain barrier, making it a potential drug delivery system for the treatment of various neurological diseases. However, its use in lab experiments may be limited by its potential toxicity and the need for specialized equipment and expertise for its synthesis and purification.

Future Directions

There are several potential future directions for research on 1-(2-ethoxyphenyl)-4-[(2-methyl-1,3-thiazol-4-yl)acetyl]piperazine. One area of research could focus on its potential use in the treatment of various neurological diseases, such as Alzheimer's disease and Parkinson's disease. Another area of research could investigate its potential use as a drug delivery system for the treatment of various cancers. Additionally, further studies could investigate its mechanism of action and potential toxicity in more detail.

Synthesis Methods

The synthesis of 1-(2-ethoxyphenyl)-4-[(2-methyl-1,3-thiazol-4-yl)acetyl]piperazine involves the reaction of 2-methyl-1,3-thiazol-4-ylacetic acid with 1-(2-ethoxyphenyl)piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-(2-ethoxyphenyl)-4-[(2-methyl-1,3-thiazol-4-yl)acetyl]piperazine has been studied extensively for its potential pharmacological properties. It has been shown to exhibit anti-inflammatory, analgesic, and antitumor activities in various animal models. It has also been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.